![molecular formula C20H19NO4 B140688 10,11-Dihydroxy-N-(n-2-fluoroethyl)norapomorphine CAS No. 149156-25-2](/img/structure/B140688.png)
10,11-Dihydroxy-N-(n-2-fluoroethyl)norapomorphine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
10,11-Dihydroxy-N-(n-2-fluoroethyl)norapomorphine (FEN) is a synthetic compound that belongs to the family of dopamine agonists. It has been extensively studied for its potential use in treating various neurological disorders, including Parkinson's disease. FEN is a potent agonist of both D1 and D2 dopamine receptors, which are involved in the regulation of motor function and reward pathways in the brain.
Mechanism of Action
10,11-Dihydroxy-N-(n-2-fluoroethyl)norapomorphine acts as a dopamine agonist, binding to both D1 and D2 dopamine receptors in the brain. This results in the activation of the reward pathways and the regulation of motor function. This compound has also been shown to increase the release of dopamine in the striatum, a region of the brain involved in the regulation of motor function.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which can lead to improved motor function. This compound has also been shown to increase the expression of neurotrophic factors, which are involved in the growth and survival of neurons in the brain. Additionally, this compound has been shown to have anti-inflammatory effects, which may be beneficial in treating neurological disorders.
Advantages and Limitations for Lab Experiments
10,11-Dihydroxy-N-(n-2-fluoroethyl)norapomorphine has several advantages for lab experiments. It is a potent dopamine agonist, which makes it useful for studying the role of dopamine in various neurological disorders. This compound is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, this compound has some limitations for lab experiments. It has a short half-life, which can make it difficult to study its long-term effects. Additionally, this compound can have off-target effects on other neurotransmitter systems, which can complicate data interpretation.
Future Directions
There are several future directions for research on 10,11-Dihydroxy-N-(n-2-fluoroethyl)norapomorphine. One area of research is the development of more potent and selective dopamine agonists. These compounds may have improved efficacy and reduced side effects compared to this compound. Another area of research is the investigation of the long-term effects of this compound on the brain. This may involve studying the effects of this compound on neurogenesis, synaptic plasticity, and other aspects of brain function. Finally, this compound may be useful as a tool for studying the role of dopamine in various neurological disorders, such as Parkinson's disease, addiction, and depression.
Synthesis Methods
The synthesis of 10,11-Dihydroxy-N-(n-2-fluoroethyl)norapomorphine involves the reaction of norapomorphine with 2-fluoroethyl iodide in the presence of a palladium catalyst. The resulting product is purified using chromatography and characterized using various spectroscopic techniques, including NMR and mass spectrometry.
Scientific Research Applications
10,11-Dihydroxy-N-(n-2-fluoroethyl)norapomorphine has been extensively studied for its potential use in treating various neurological disorders. It has been shown to improve motor function in animal models of Parkinson's disease and has been tested in clinical trials for its efficacy in treating this disorder. This compound has also been studied for its potential use in treating drug addiction, depression, and schizophrenia.
properties
CAS RN |
149156-25-2 |
---|---|
Molecular Formula |
C20H19NO4 |
Molecular Weight |
337.4 g/mol |
IUPAC Name |
[(6aR)-11-acetyloxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-10-yl] acetate |
InChI |
InChI=1S/C20H19NO4/c1-11(22)24-17-7-6-14-10-16-18-13(8-9-21-16)4-3-5-15(18)19(14)20(17)25-12(2)23/h3-7,16,21H,8-10H2,1-2H3/t16-/m1/s1 |
InChI Key |
PSKIBBDHVDEYHM-MRXNPFEDSA-N |
Isomeric SMILES |
CC(=O)OC1=C(C2=C(C[C@@H]3C4=C(CCN3)C=CC=C42)C=C1)OC(=O)C |
SMILES |
CC(=O)OC1=C(C2=C(CC3C4=C(CCN3)C=CC=C42)C=C1)OC(=O)C |
Canonical SMILES |
CC(=O)OC1=C(C2=C(CC3C4=C(CCN3)C=CC=C42)C=C1)OC(=O)C |
synonyms |
10,11-dihydroxy-N-(n-2-fluoroethyl)norapomorphine FNEA-10,11 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.